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The following table summarizes the key quantitative findings and methodologies from the study, which

focused on the triterpenoid compound Ganodermanontriol [1]:

Aspect Details

Study
Objective

Evaluate efficacy of G. lucidum for pneumonia treatment and uncover anti-

inflammatory mechanisms of its active constituents [1].

Key
Compound

Ganodermanontriol (the most prominent of 8 triterpenoids identified in the ethanol

extract via HPLC/LC-MS) [1].

| Core Findings | - Reduced lung tissue damage in LPS-induced pneumonia rat models.

Downregulated pro-inflammatory mediators (TNF-α, IL-6, IL-1β).
Inhibited the TNF/NF-κB/MAPKs signaling pathways [1]. | | Identified Targets | TNF, EGFR, ESR1,

HIF1A, HSP90AA1, SRC (via network pharmacology and molecular docking) [1]. |

Experimental Workflow and Signaling Pathway

The research employed an integrated approach to validate the effects of Ganodermanontriol. The workflow

and the key signaling pathway it inhibits are visualized below.
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Experimental workflow from network pharmacology to in vivo validation [1].
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Proposed mechanism by which Ganodermanontriol inhibits inflammatory signaling in pneumonia [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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